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Compound of Interest

Compound Name: TAN 420C

Cat. No.: B11928761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

TAN 420C, a hydroquinone ansamycin antibiotic. Accurate preparation of stock solutions is

critical for ensuring the reliability and reproducibility of experimental results.

Introduction
TAN 420C is a microbial-derived natural product belonging to the ansamycin class of

antibiotics. These compounds are known for their potential therapeutic properties, including

antibacterial and antitumor activities. Proper handling and preparation of TAN 420C are

essential for its effective use in research and drug development. This document outlines the

necessary materials, safety precautions, and a step-by-step protocol for preparing a stock

solution.

Materials and Equipment
TAN 420C powder

Dimethyl Sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Handle TAN 420C powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to prevent skin and

eye contact.

Consult the Safety Data Sheet (SDS) for TAN 420C for comprehensive safety information.[1]

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Quantitative Data Summary
For accurate and reproducible experiments, it is crucial to start with a precisely prepared stock

solution. The following table summarizes the key quantitative data for TAN 420C.

Parameter Value Reference

CAS Number 91700-91-3 [1][2]

Molecular Weight 562.7 g/mol [2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Inferred from related

compounds and general lab

practice

Long-term Storage -20°C [2][3]
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This protocol describes the preparation of a 10 mM stock solution of TAN 420C in DMSO. The

concentration can be adjusted based on specific experimental needs by modifying the

calculations accordingly.

5.1. Calculation of Mass

To prepare a 10 mM stock solution, the required mass of TAN 420C needs to be calculated

using its molecular weight.

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 562.7 g/mol = 5.627 mg

5.2. Step-by-Step Procedure

Weighing: Carefully weigh out the calculated amount of TAN 420C powder using a calibrated

analytical balance. It is recommended to perform this in a chemical fume hood.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the TAN 420C
powder. For example, add 1 mL of DMSO to 5.627 mg of TAN 420C for a 10 mM solution.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath or sonication in an ultrasonic bath can aid in

dissolution if the compound is slow to dissolve.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots of the TAN 420C stock solution at -20°C for long-term storage.[2]

[3] When stored properly, the solution should be stable for several months.
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The following diagram illustrates the key steps in the preparation of the TAN 420C stock

solution.

Preparation Storage
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3. Dissolve
Calculated Volume

4. Aliquot
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Single-Use Vials

Click to download full resolution via product page

Caption: Workflow for TAN 420C stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11928761?utm_src=pdf-body
https://www.benchchem.com/product/b11928761?utm_src=pdf-body-img
https://www.benchchem.com/product/b11928761?utm_src=pdf-body
https://www.benchchem.com/product/b11928761?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CA2612506A1/en
https://patents.google.com/patent/CA2612506A1/en
http://m.elisa-research.com/h-pd-97317.html?sortName=addedTime
https://www.neosynbio.com/antibiotic-stock-solution-mixing
https://www.benchchem.com/product/b11928761#how-to-prepare-tan-420c-stock-solution
https://www.benchchem.com/product/b11928761#how-to-prepare-tan-420c-stock-solution
https://www.benchchem.com/product/b11928761#how-to-prepare-tan-420c-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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